Cas no 475-63-8 (Helianthrone)
Helianthrone structure
Product Name:Helianthrone
Helianthrone Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[a,o]perylene-7,16-dione
- Helianthrone
- 1.2,11.12-Dibenzo-perylenchinon-(3.10)
- 1.9.1'.9'-Benzdianthron
- AC1L28Y2
- AC1Q6EB0
- CTK1D7935
- Dibenzo(a,o)perylene-7,16-dione
- Dibenzo[a,o]perylen-7,16-dion
- EINECS 207-497-5
- Helianthron
- Mesobenzdianthron
- NSC152100
- U52LI8UC9R
- CHEMBL2003710
- UNII-U52LI8UC9R
- Helioanthrone
- 475-63-8
- C28H14O2
- NSC 152100
- {Dibenzo[a,o]perylene-7,16-dione}
- NCI60_001067
- NS00031704
- DTXSID1060055
- NSC-152100
- Dibenzo[a,16-dione
-
- Inchi: 1S/C28H14O2/c29-27-19-9-3-1-7-17(19)25-23-15(11-5-13-21(23)27)16-12-6-14-22-24(16)26(25)18-8-2-4-10-20(18)28(22)30/h1-14H
- InChI Key: CJADAVIATOALFB-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C2C3=C1C=CC=C3C1C=CC=C3C(C4C=CC=CC=4C=2C=13)=O
Computed Properties
- Exact Mass: 382.09942
- Monoisotopic Mass: 382.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
- LogP: 6.41580
Helianthrone Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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